Cas no 17763-67-6 (Phenyl trifluoromethanesulfonate)

Phenyl trifluoromethanesulfonate Properties

Names and Identifiers

• Methanesulfonic acid,1,1,1-trifluoro-, phenyl ester
• Phenyl Trifluoromethanesulfonate
• phenol triflate
• phenyl triflate
• Trifluoromethanesulfonic Acid Phenyl Ester
• trifluoromethanesulfonyloxybenzene
• Phenol trifluoromethanesulfonate
• Trifluoromethylsulfonyloxybenzene
• Trifluoromethanesulfonic Acid Phenyl Ester Phenyl Triflate
• Phenyl trifluoromethanesulfonate 98%
• Methanesulfonic acid, trifluoro-, phenyl ester
• GRJHONXDTNBDTC-UHFFFAOYSA-N
• phenyltrifluoromethanesulfonate
• Phenyl trifluoromethanesulfonate #
• Phenyl trifluoromethanesulfonate, 98%
• FCH1318884
• PC450234
• AK176204
• trifluoro-methanesulfonic acid phenyl ester
• P1829
• I
• Phenyl Triflate
• PHENYL TRIFLATE
• PHENYL TRIFLUOROMETHANESULFONATE
• AKOS025213101
• J-011301
• 17763-67-6
• MFCD00192399
• Methanesulfonic acid, 1,1,1-trifluoro-, phenyl ester
• SY051297
• CS-0121626
• Phenyl trifluoromethanesulfonate
• FS-4226
• D92162
• Phenyl triflate
• DTXSID40338354
• SCHEMBL780030
• +Expand

• MDL： MFCD00192399
• InChIKey： GRJHONXDTNBDTC-UHFFFAOYSA-N
• Inchi： 1S/C7H5F3O3S/c8-7(9,10)14(11,12)13-6-4-2-1-3-5-6/h1-5H
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 225.99100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 225.99114968g/mol
• Heavy Atom Count: 14
• Complexity: 272
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 51.8

Experimental Properties

• LogP: 2.99580
• PSA: 51.75000
• Refractive Index: n20/D 1.435(lit.)
• Boiling Point: 62°C/13mmHg(lit.)
• Flash Point: Fahrenheit: 159.8 ° f < br / > Celsius: 71 ° C < br / >
• Color/Form: liquid
• Solubility: Not determined
• Density: 1.396 g/mL at 25 °C(lit.)

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